N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide

• IUPAC Name: N-(2-pyrrolidin-1-ylpyrimidin-5-yl)methanesulfonamide
• InChI: InChI=1S/C9H14N4O2S/c1-16(14,15)12-8-6-10-9(11-7-8)13-4-2-3-5-13/h6-7,12H,2-5H2,1H3
• InChI Key: BVJZPRTVUCGFAK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CN=C(N=C1)N2CCCC2
• Molecular Formula: C9H14N4O2S
• Molecular Weight: 242.30 g/mol

Description

“N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of 2-(pyrrolidin-1-yl)pyrimidines involves reactions of (hetero)aromatic C-nucleophiles with N-(4,4-diethoxybutyl)pyrimidin-2-amine in the presence of trifluoroacetic acid. The structures of the obtained products were confirmed by methods of IR spectroscopy, 1H and 13C NMR spectroscopy, and X-ray structural analysis.

Molecular Structure Analysis

The molecular structure of “N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide” is characterized by a pyrrolidine ring and a pyrimidine ring. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-(pyrrolidin-1-yl)pyrimidines include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

Scientific Research Applications

Antagonism of Vanilloid Receptor 1 (VR1)

• Derivatives of 2-(pyrrolidin-1-yl)pyrimidine act as antagonists of the vanilloid receptor 1 (VR1). VR1 is involved in pain perception and thermosensation. .

Modulation of Insulin-Like Growth Factor 1 Receptor (IGF-1R)

• Some derivatives of 2-(pyrrolidin-1-yl)pyrimidine also act as modulators of the insulin-like growth factor 1 receptor (IGF-1R). IGF-1R plays a crucial role in cell growth, differentiation, and survival. .

Enzyme Inhibition

• 2-(Pyrrolidin-1-yl)pyrimidines exhibit inhibitory effects on various enzymes:
  • .

Antioxidant Properties

• Some derivatives of this compound exhibit antioxidative properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. .

Antibacterial Activity

• Certain 2-(pyrrolidin-1-yl)pyrimidine derivatives have demonstrated antibacterial effects. .

Neurodegenerative Diseases and Cancer Research

• .

Mechanism of Action

While the specific mechanism of action for “N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide” is not mentioned in the search results, derivatives of 2-(pyrrolidin-1-yl)pyrimidine are known to act as antagonists of the vanilloid receptor 1 and modulators of the insulin-like growth factor 1 receptor. They are also able to inhibit a wide range of enzymes.

Safety and Hazards

The safety data sheet for a similar compound, “(Pyrrolidin-1-yl)pyrimidine-5-boronic acid pinacol ester”, indicates that it is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “N-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)methanesulfonamide” and similar compounds could involve further exploration of their biological activity and potential applications in the treatment of various diseases. The development of new pyrrolidine compounds with different biological profiles is of great interest.